Cas no 2172269-92-8 (2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172269-92-8
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6257380
• PubChem ID: 165508740
• Update Time: 2025-07-15

2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279583
• 2172269-92-8
• 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C16H29NO/c1-14(2)9-15(3,4)11-16(10-14)17-8-7-13(18-16)12-5-6-12/h12-13,17H,5-11H2,1-4H3
• InChI Key： VVYCXOWUJRWOJS-UHFFFAOYSA-N
• SMILES： O1C(CCNC21CC(C)(C)CC(C)(C)C2)C1CC1

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172269-92-8)

The compound 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172269-92-8) is a spirocyclic structure featuring a unique combination of cyclopropyl and tetramethyl-substituted rings. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its structural complexity, characterized by the spiro[5.5]undecane core, offers versatility in drug design, particularly for targeting central nervous system (CNS) disorders and enzyme modulation.

Recent studies highlight the growing interest in spirocyclic compounds like 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane for their ability to enhance molecular rigidity and binding affinity. Researchers are exploring its applications in neuroprotective agents and anti-inflammatory therapies, aligning with the rising demand for novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's cyclopropyl group further contributes to metabolic stability, a critical factor in drug development.

In the context of green chemistry, synthetic routes for CAS No. 2172269-92-8 are being optimized to reduce environmental impact. Innovations in catalytic cyclopropanation and spirocyclization techniques have improved yields while minimizing waste. This aligns with the industry's shift toward sustainable synthesis, a topic frequently searched by professionals in organic chemistry forums and academic circles.

The compound's nomenclature, 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane, reflects its IUPAC naming conventions, which are essential for chemical databases and patent filings. Its CAS registry number (2172269-92-8) ensures unambiguous identification in global regulatory compliance documents. Analysts often search for spectroscopic data (e.g., NMR, IR) and solubility profiles, which are crucial for formulation scientists.

From a commercial perspective, suppliers of high-purity 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane emphasize its role in custom synthesis and contract research organizations (CROs). The compound's patent landscape is another hot topic, with queries about intellectual property trends and generic drug opportunities. Its potential as a precursor for small-molecule inhibitors is also under investigation, particularly in oncology research.

In summary, 2-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5-azaspiro[5.5]undecane represents a promising candidate for multidisciplinary applications. Its structural features and synthetic accessibility make it a valuable asset in both academic and industrial settings, addressing contemporary challenges in medicinal chemistry and material science.